Cas no 402942-25-0 (18(13→12)-Abeo-3-hydroxylanosta-7,13(17),24-trien-26-oic acid; (3α,12β,24Z)-form)
402942-25-0 structure
Product Name:18(13→12)-Abeo-3-hydroxylanosta-7,13(17),24-trien-26-oic acid; (3α,12β,24Z)-form
CAS No:402942-25-0
MF:C30H46O3
MW:454.684449672699
CID:6649141
Update Time:2024-03-02
18(13→12)-Abeo-3-hydroxylanosta-7,13(17),24-trien-26-oic acid; (3α,12β,24Z)-form Chemical and Physical Properties
Names and Identifiers
-
- (-)-Ananosic acid A
- Ananosic acid A
- kadpolysperin F
- 18(13→12)-Abeo-3-hydroxylanosta-7,13(17),24-trien-26-oic acid; (3α,12β,24Z)-form
-
- Inchi: 1S/C30H46O3/c1-18(9-8-10-19(2)27(32)33)21-13-15-30(7)22-11-12-24-28(4,5)25(31)14-16-29(24,6)23(22)17-20(3)26(21)30/h10-11,18,20,23-25,31H,8-9,12-17H2,1-7H3,(H,32,33)
- InChI Key: KNYVORLBUHFUJF-UHFFFAOYSA-N
- SMILES: CC(C1CCC2(C=1C(CC1C3(C(C(C(CC3)O)(C)C)CC=C12)C)C)C)CCC=C(C(=O)O)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- XLogP3: 8.395
18(13→12)-Abeo-3-hydroxylanosta-7,13(17),24-trien-26-oic acid; (3α,12β,24Z)-form Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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